Cas no 384793-82-2 (ethyl 2-tert-butyl-5-(2,4-dichlorophenyl)methoxy-1-benzofuran-3-carboxylate)

• Product Name: ethyl 2-tert-butyl-5-(2,4-dichlorophenyl)methoxy-1-benzofuran-3-carboxylate
• CAS No: 384793-82-2
• MF: C₂₂H₂₂Cl₂O₄
• MW: 421.313684940338
• CID: 6112924
• PubChem ID: 3779702
• Update Time: 2023-12-13

ethyl 2-tert-butyl-5-(2,4-dichlorophenyl)methoxy-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-tert-butyl-5-(2,4-dichlorophenyl)methoxy-1-benzofuran-3-carboxylate
• ethyl 2-(tert-butyl)-5-((2,4-dichlorobenzyl)oxy)benzofuran-3-carboxylate
• 3-Benzofurancarboxylic acid, 5-[(2,4-dichlorophenyl)methoxy]-2-(1,1-dimethylethyl)-, ethyl ester
• F1190-0263
• AKOS001662171
• ethyl 2-tert-butyl-5-[(2,4-dichlorophenyl)methoxy]-1-benzofuran-3-carboxylate
• ethyl 2-tert-butyl-5-[(2,4-dichlorobenzyl)oxy]-1-benzofuran-3-carboxylate
• 384793-82-2

• Inchi： 1S/C22H22Cl2O4/c1-5-26-21(25)19-16-11-15(8-9-18(16)28-20(19)22(2,3)4)27-12-13-6-7-14(23)10-17(13)24/h6-11H,5,12H2,1-4H3
• InChI Key： XWYJSPYAHFWBMJ-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(OCC3=CC=C(Cl)C=C3Cl)C=C2C(C(OCC)=O)=C1C(C)(C)C

Computed Properties

• Exact Mass: 420.0895146g/mol
• Monoisotopic Mass: 420.0895146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 48.7Ų

Experimental Properties

• Density: 1.253±0.06 g/cm3(Predicted)
• Boiling Point: 520.7±50.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans